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Compound of Interest

Compound Name: 1-Heptanethiol

Cat. No.: B157337

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-heptanethiol in
various solvents. It is designed to be a valuable resource for researchers, scientists, and
professionals in drug development who require detailed information on the physicochemical
properties of this compound. This document includes quantitative solubility data, detailed
experimental protocols for solubility determination, and visualizations of the underlying
principles governing its solubility.

Introduction to 1-Heptanethiol

1-Heptanethiol (also known as heptyl mercaptan) is an organosulfur compound with the
chemical formula C7H16S. It is a colorless liquid with a strong, unpleasant odor. Structurally, it
consists of a seven-carbon alkyl chain (heptyl group) attached to a thiol functional group (-SH).
This structure imparts a dual nature to the molecule: a large, nonpolar hydrocarbon tail and a
weakly polar thiol head. This duality is the primary determinant of its solubility characteristics.

Quantitative Solubility Data

The solubility of 1-heptanethiol is dictated by the principle of "like dissolves like." Due to its
predominantly nonpolar character, it exhibits low solubility in polar solvents like water and
greater solubility in nonpolar organic solvents.
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Solvent Solvent Polarity Solubility (_)f 1- Citation
Heptanethiol

Water High 0.009 g/L [1112]1[3]

Ethanol High Miscible (estimated) [4]

Methanol High Miscible (estimated) [4]

Acetone Medium Miscible (expected)

Diethyl Ether Low Miscible (expected)

Hexane Low Miscible (expected)

Toluene Low Miscible (expected)

Chloroform Low Miscible (expected)

Note: Quantitative solubility data for 1-heptanethiol in organic solvents is not readily available
in the reviewed literature. The miscibility estimations for ethanol and methanol are based on
data for the structurally similar compound 1-hexanethiol.[4] For other organic solvents,
miscibility is expected based on the "like dissolves like" principle, where the nonpolar heptyl
chain of 1-heptanethiol is expected to interact favorably with nonpolar and weakly polar
organic solvents.

Factors Influencing Solubility

The solubility of 1-heptanethiol is a result of the interplay between its molecular structure and
the intermolecular forces it can form with solvent molecules.
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Factors Influencing 1-Heptanethiol Solubility
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Shake Flask Method Workflow

Add excess 1-heptanethiol
to a known volume of solvent
in a flask.

:

Agitate the flask at a
constant temperature to
reach equilibrium (e.g., 24-48h).

:

Separate the undissolved
1-heptanethiol from the
saturated solution (centrifugation/filtration).

'

Analyze the concentration of
1-heptanethiol in the clear
saturated solution (e.g., GC, HPLC).

:

Calculate solubility from the
measured concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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